Cas no 895471-84-8 (2-(4-fluorobenzenesulfonyl)-N-4-(naphthalen-2-yl)-1,3-thiazol-2-ylacetamide)

• Product Name: 2-(4-fluorobenzenesulfonyl)-N-4-(naphthalen-2-yl)-1,3-thiazol-2-ylacetamide
• CAS No: 895471-84-8
• MF: C₂₁H₁₅FN₂O₃S₂
• MW: 426.483805894852
• CID: 6450152
• Update Time: 2025-05-26

2-(4-fluorobenzenesulfonyl)-N-4-(naphthalen-2-yl)-1,3-thiazol-2-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluorobenzenesulfonyl)-N-4-(naphthalen-2-yl)-1,3-thiazol-2-ylacetamide
• Acetamide, 2-[(4-fluorophenyl)sulfonyl]-N-[4-(2-naphthalenyl)-2-thiazolyl]-

• Inchi： 1S/C21H15FN2O3S2/c22-17-7-9-18(10-8-17)29(26,27)13-20(25)24-21-23-19(12-28-21)16-6-5-14-3-1-2-4-15(14)11-16/h1-12H,13H2,(H,23,24,25)
• InChI Key： SYWHSMLGVYWGEE-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC=C3C(=C2)C=CC=C3)=CS1)(=O)CS(C1=CC=C(F)C=C1)(=O)=O

Experimental Properties

• Density: 1.445±0.06 g/cm3(Predicted)
• pka: 6.36±0.50(Predicted)

Additional information on 2-(4-fluorobenzenesulfonyl)-N-4-(naphthalen-2-yl)-1,3-thiazol-2-ylacetamide

Introduction to 2-(4-fluorobenzenesulfonyl)-N-4-(naphthalen-2-yl)-1,3-thiazol-2-ylacetamide (CAS No. 895471-84-8)

The compound 2-(4-fluorobenzenesulfonyl)-N-4-(naphthalen-2-yl)-1,3-thiazol-2-ylacetamide, identified by its CAS number 895471-84-8, represents a significant advancement in the realm of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple pharmacophoric groups, including a 4-fluorobenzenesulfonyl moiety and a naphthalen-2-yl substituent, coupled with the 1,3-thiazole core, positions this compound as a promising candidate for further exploration.

In recent years, the development of novel heterocyclic compounds has been a focal point in the pharmaceutical industry. The 1,3-thiazole scaffold, known for its biological activity and structural versatility, has been extensively studied for its role in modulating various biological pathways. The incorporation of the 4-fluorobenzenesulfonyl group enhances the compound's interaction with biological targets, while the naphthalen-2-yl moiety contributes to its solubility and metabolic stability. These features make 2-(4-fluorobenzenesulfonyl)-N-4-(naphthalen-2-yl)-1,3-thiazol-2-ylacetamide an intriguing subject for further research.

Recent studies have highlighted the importance of fluorinated aromatic compounds in drug design. The fluorine atom at the para position of the benzene ring in the 4-fluorobenzenesulfonyl group imparts unique electronic and steric properties to the molecule. This modification can significantly influence the compound's binding affinity and selectivity towards biological targets. Moreover, fluorine atoms are known to enhance metabolic stability and bioavailability, making them highly desirable in pharmaceutical applications. The structural complexity of 2-(4-fluorobenzenesulfonyl)-N-4-(naphthalen-2-yl)-1,3-thiazol-2-ylacetamide suggests that it may exhibit multiple modes of action, further increasing its therapeutic potential.

The naphthalen-2-yl substituent in this compound adds another layer of complexity and functionality. Naphthalene derivatives are well-documented for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of this group in 2-(4-fluorobenzenesulfonyl)-N-4-(naphthalen-2-yl)-1,3-thiazol-2-ylacetamide suggests that it may interact with various biological targets through multiple mechanisms. This polypharmacophoric nature makes the compound a valuable asset in the search for novel therapeutic agents.

The synthesis of 2-(4-fluorobenzenesulfonyl)-N-4-(naphthalen-2-yl)-1,3-thiazol-2-ylacetamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the 4-fluorobenzenesulfonyl group necessitates careful handling to ensure regioselectivity and high yield. Similarly, the attachment of the naphthalen-2-yl moiety requires optimization to achieve optimal coupling efficiency. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to facilitate these transformations.

Once synthesized, the compound undergoes rigorous characterization to confirm its structure and purity. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are employed to elucidate its molecular structure. Additionally, computational methods are utilized to predict its biological activity and interactions with potential targets.

Evaluation of the pharmacological properties of 2-(4-fluorobenzenesulfonyl)-N-4-(naphthalen-2-y l)-1,3-thiazol - 2 - y lacetamide involves both in vitro and in vivo studies. In vitro assays are conducted to assess its interaction with various enzymes and receptors relevant to drug discovery. These studies provide insights into its mechanism of action and potential side effects. In vivo studies further validate its efficacy by evaluating its effects on animal models relevant to human diseases.

The potential applications of this compound span across multiple therapeutic areas. Its structural features suggest that it may be effective against a range of diseases, including cancer, inflammation-related disorders, and infectious diseases. The combination of the 4-fluorobenzenesulfonyl, naphthalen - 2 - y l, and 1 , 3 - thiazole moieties provides a rich scaffold for further derivatization and optimization.

Future research directions include exploring analogs of 2-( 4 - fluorobenzen esulfo ny l ) - N - 4 - ( naph tha len - 2 - y l ) - 1 , 3 - thiaゾル - 2 - y lacet amide) to enhance their pharmacological properties. This may involve modifying substituents or exploring different heterocyclic cores to improve bioavailability and target specificity. Additionally, investigating the compound's mechanism of action at a molecular level will provide valuable insights into its therapeutic potential.

The development of novel pharmaceuticals is a complex process that requires interdisciplinary collaboration between chemists, biologists, pharmacologists, and clinicians. The study of compounds like 2-( 4 - fluoro ben zenes ulfo ny l ) - N - 4 - ( naph tha len - 2 - y l ) - 1 , 3 thiaゾル - 2 y lacet amide) represents a significant step forward in this endeavor. By leveraging cutting-edge synthetic methods and computational tools